Cas no 61197-32-8 (1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo-)
61197-32-8 structure
Product Name:1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo-
CAS No:61197-32-8
MF:C5H9N5OS
MW:187.222858190536
CID:488827
PubChem ID:12458636
Update Time:2025-04-19
1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo-
- N,N-dimethyl-2-(5-sulfanylidene-2H-tetrazol-1-yl)acetamide
- 61197-32-8
- N,N-Dimethyl-5-mercapto-1H-tetrazol-1-ylacetamide
- IWPOUGUWYUOKJD-UHFFFAOYSA-N
- SCHEMBL10401972
- N,N-Dimethyl-2-(5-sulfanylidene-2,5-dihydro-1H-tetrazol-1-yl)acetamide
- DTXSID70499083
-
- Inchi: 1S/C5H9N5OS/c1-9(2)4(11)3-10-5(12)6-7-8-10/h3H2,1-2H3,(H,6,8,12)
- InChI Key: IWPOUGUWYUOKJD-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1CC(N(C)C)=O
Computed Properties
- Exact Mass: 187.05297
- Monoisotopic Mass: 187.05278110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 60.3
1H-Tetrazole-1-acetamide, 2,5-dihydro-N,N-dimethyl-5-thioxo- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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